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Compound of Interest

Compound Name:
3-(4-Methylphenyl)isoxazol-5-

amine

Cat. No.: B1268397 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(4-Methylphenyl)isoxazol-5-amine
(CAS: 28883-91-2) was not publicly available at the time of this writing. The following disposal

procedures are based on the known properties of the compound, general laboratory safety

protocols, and the hazard profiles of structurally similar isoxazole derivatives. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department for guidance

specific to your location and facilities, and to always perform a risk assessment before handling

any chemical.

I. Essential Safety and Hazard Information
While detailed toxicological data for 3-(4-Methylphenyl)isoxazol-5-amine is not readily

available, analogous isoxazole compounds exhibit certain hazards. Therefore, it is prudent to

handle this compound with the assumption that it may be:

An irritant: May cause skin and eye irritation.[1][2][3]

Harmful if inhaled: May cause respiratory tract irritation.[1][2][3]

Harmful if swallowed.

Potentially toxic to aquatic life.

Personal Protective Equipment (PPE) required:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat and closed-toe shoes are mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.

II. Quantitative Data Summary
The following table summarizes the available physical and chemical properties of 3-(4-
Methylphenyl)isoxazol-5-amine.

Property Value Source(s)

CAS Number 28883-91-2 [4]

Molecular Formula C₁₀H₁₀N₂O [4][5]

Molecular Weight 174.2 g/mol [4]

Appearance Cream-colored crystalline solid [4]

Melting Point 148-153 °C [4]

Boiling Point
381.2 °C at 760 mmHg

(Predicted)
[6]

Purity ≥ 98% (HPLC) [4]

Storage Conditions Store at 0-8 °C [4]

III. Step-by-Step Disposal Protocol
This protocol outlines the approved methods for the disposal of 3-(4-Methylphenyl)isoxazol-5-
amine and associated contaminated materials.

1. Waste Identification and Segregation:
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All waste containing 3-(4-Methylphenyl)isoxazol-5-amine must be treated as hazardous

chemical waste.

Segregate solid waste (e.g., unused compound, contaminated absorbent materials) from

liquid waste (e.g., solutions containing the compound).

Do not mix this waste with other incompatible chemical waste streams.

2. Solid Waste Disposal:

Unused or Expired Compound:

Collect in its original container or a clearly labeled, sealed, and compatible waste

container.

The container must be labeled as "Hazardous Waste" and include the full chemical name:

"3-(4-Methylphenyl)isoxazol-5-amine" and CAS number "28883-91-2".

Contaminated Materials:

Items such as gloves, weighing paper, and absorbent pads that are contaminated with the

compound should be collected in a dedicated, sealed plastic bag or a labeled container for

solid hazardous waste.

3. Liquid Waste Disposal:

Solutions containing 3-(4-Methylphenyl)isoxazol-5-amine should be collected in a

designated, leak-proof, and compatible container.

The container must be clearly labeled as "Hazardous Waste" and list all chemical

constituents with their approximate concentrations.

Never dispose of solutions containing this compound down the drain.

4. Final Disposal Procedure:

All collected waste must be disposed of through a licensed chemical waste disposal

contractor.
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Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

For larger quantities, disposal via controlled incineration in a permitted hazardous waste

incinerator is a common and appropriate method.[7]

IV. Spill Management
In the event of a spill:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Containment: For a solid spill, carefully sweep up the material to avoid generating dust and

place it in a labeled hazardous waste container. For a liquid spill, use an inert absorbent

material (e.g., vermiculite, sand) to contain and absorb the liquid.

Collection: Collect the absorbent material and place it in a sealed, labeled container for

hazardous waste.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water. All cleaning materials should be disposed of as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-(4-
Methylphenyl)isoxazol-5-amine.
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Disposal Workflow for 3-(4-Methylphenyl)isoxazol-5-amine

Start: Generation of Waste
(Unused compound, contaminated materials, or solutions)

Identify Waste Type

Solid Waste
(e.g., powder, contaminated gloves)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Collect in a labeled, sealed container for solid hazardous waste.
Label: 'Hazardous Waste', chemical name, CAS number.

Collect in a labeled, leak-proof container for liquid hazardous waste.
Label: 'Hazardous Waste', all constituents and concentrations.

Contact Institutional EHS for pickup and disposal by a licensed contractor.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-(4-Methylphenyl)isoxazol-5-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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